molecular formula C16H20N2O B7588254 N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide

N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide

Cat. No. B7588254
M. Wt: 256.34 g/mol
InChI Key: HHMYOMVHWNRHMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide, also known as BMS-986001, is a novel compound that has been synthesized for the purpose of scientific research. This compound belongs to the family of cyclohexane carboxamides, which are known for their potential therapeutic applications. The synthesis of BMS-986001 involves a multi-step process that requires specialized equipment and expertise. The compound has been found to have a number of biochemical and physiological effects, which make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide is not yet fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. Specifically, the compound has been found to increase the levels of dopamine and norepinephrine, which are neurotransmitters that are involved in the regulation of mood, attention, and movement. By modulating these neurotransmitters, N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide may be able to improve the symptoms of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Biochemical and Physiological Effects:
N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide has been found to have a number of biochemical and physiological effects, including the modulation of neurotransmitters in the brain, as mentioned above. In addition, the compound has been found to have anti-inflammatory and analgesic properties, which may be related to its ability to inhibit certain enzymes that are involved in the inflammatory response. N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide has also been found to have potential applications in the field of oncology, as it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide in lab experiments is its potential therapeutic applications. The compound has been found to have a number of potential uses in the treatment of neurological disorders, pain, inflammation, and cancer. In addition, the compound has been shown to be relatively stable and easy to handle in lab settings.
One of the limitations of using N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide in lab experiments is its cost. The synthesis of this compound requires specialized equipment and expertise, which can make it expensive to produce. In addition, the compound has not yet been extensively studied, so its potential side effects and limitations are not yet fully understood.

Future Directions

There are a number of potential future directions for the study of N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide. One area of research could focus on the compound's potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on the compound's potential applications in the treatment of pain and inflammation. Finally, further research could be conducted to better understand the mechanism of action of N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide, and to identify any potential side effects or limitations of the compound.

Synthesis Methods

The synthesis of N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide involves a multi-step process that begins with the preparation of N-benzyl-1-cyano-N-methylcyclohexane-1-carboxylic acid. This compound is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with N-methylpiperazine to form the desired product, N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide. The synthesis of this compound requires specialized equipment and expertise, and should only be attempted by trained professionals.

Scientific Research Applications

N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide has been found to have a number of potential therapeutic applications, including the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. In addition, N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide has been found to have potential applications in the field of oncology, as it has been shown to inhibit the growth of certain types of cancer cells.

properties

IUPAC Name

N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N2O/c1-18(12-14-8-4-2-5-9-14)15(19)16(13-17)10-6-3-7-11-16/h2,4-5,8-9H,3,6-7,10-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHMYOMVHWNRHMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CC=C1)C(=O)C2(CCCCC2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-1-cyano-N-methylcyclohexane-1-carboxamide

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